Cas no 1881924-97-5 (Cyclobutanemethanol, α-(2-amino-1,1-dimethylethyl)-α-ethyl-)

• Product Name: Cyclobutanemethanol, α-(2-amino-1,1-dimethylethyl)-α-ethyl-
• CAS No: 1881924-97-5
• MF: C₁₁H₂₃NO
• MW: 185.306423425674
• CID: 5276068
• PubChem ID: 165443181
• Update Time: 2025-06-25

Cyclobutanemethanol, α-(2-amino-1,1-dimethylethyl)-α-ethyl- Chemical and Physical Properties

Names and Identifiers

• Cyclobutanemethanol, α-(2-amino-1,1-dimethylethyl)-α-ethyl-
• 1881924-97-5
• 1-amino-3-cyclobutyl-2,2-dimethylpentan-3-ol
• EN300-683573

• Inchi： 1S/C11H23NO/c1-4-11(13,9-6-5-7-9)10(2,3)8-12/h9,13H,4-8,12H2,1-3H3
• InChI Key： JAJWGWYZBPUMEV-UHFFFAOYSA-N
• SMILES： C1(C(C(C)(C)CN)(CC)O)CCC1

Computed Properties

• Exact Mass: 185.177964357g/mol
• Monoisotopic Mass: 185.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 0.985±0.06 g/cm3(Predicted)
• Boiling Point: 290.3±13.0 °C(Predicted)
• pka: 15.26±0.29(Predicted)

Additional information on Cyclobutanemethanol, α-(2-amino-1,1-dimethylethyl)-α-ethyl-

Research Brief on Cyclobutanemethanol, α-(2-amino-1,1-dimethylethyl)-α-ethyl- (CAS: 1881924-97-5)

Cyclobutanemethanol, α-(2-amino-1,1-dimethylethyl)-α-ethyl- (CAS: 1881924-97-5) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclobutane ring and amino-functionalized side chain, has shown potential in various therapeutic applications, including drug discovery and development. Recent studies have explored its synthesis, pharmacological properties, and potential as a building block for novel bioactive molecules.

The synthesis of Cyclobutanemethanol, α-(2-amino-1,1-dimethylethyl)-α-ethyl- involves multi-step organic reactions, with a focus on achieving high yield and purity. Researchers have employed advanced techniques such as asymmetric catalysis and chiral resolution to obtain enantiomerically pure forms of the compound. These efforts are critical, as the stereochemistry of the molecule can significantly influence its biological activity and pharmacokinetic profile.

Recent pharmacological studies have investigated the compound's interaction with various biological targets, including G-protein-coupled receptors (GPCRs) and enzymes involved in signal transduction pathways. Preliminary results suggest that Cyclobutanemethanol, α-(2-amino-1,1-dimethylethyl)-α-ethyl- exhibits moderate affinity for certain receptor subtypes, making it a promising candidate for further optimization. Additionally, its stability and metabolic profile have been evaluated in vitro and in vivo, providing insights into its potential as a drug candidate.

In the context of drug development, this compound has been utilized as a key intermediate in the synthesis of more complex molecules. For instance, it has been incorporated into the structure of potential antiviral and anticancer agents, where its rigid cyclobutane ring contributes to enhanced binding affinity and selectivity. Researchers are also exploring its use in peptide mimetics and small-molecule inhibitors, leveraging its unique structural features to modulate biological activity.

Despite these promising findings, challenges remain in the clinical translation of Cyclobutanemethanol, α-(2-amino-1,1-dimethylethyl)-α-ethyl-. Issues such as scalability of synthesis, bioavailability, and potential off-target effects need to be addressed in future studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to fully realize the therapeutic potential of this compound.

In conclusion, Cyclobutanemethanol, α-(2-amino-1,1-dimethylethyl)-α-ethyl- (CAS: 1881924-97-5) represents a valuable scaffold in medicinal chemistry, with diverse applications in drug discovery. Ongoing research aims to further elucidate its mechanisms of action and optimize its properties for therapeutic use. As the field advances, this compound is likely to play a pivotal role in the development of next-generation pharmaceuticals.